Cas no 2764022-29-7 (ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate)

• Product Name: ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate
• CAS No: 2764022-29-7
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• CID: 5560303
• PubChem ID: 165997776
• Update Time: 2025-05-24

ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• 2764022-29-7
• ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate
• EN300-37370668

• Inchi： 1S/C10H11NO4/c1-2-15-10(14)9(13)5-8(12)7-3-4-11-6-7/h3-4,6,11H,2,5H2,1H3
• InChI Key： GVDIPCIGZZBMKQ-UHFFFAOYSA-N
• SMILES： O(C(C(CC(C1C=CNC=1)=O)=O)=O)CC

Computed Properties

• Exact Mass: 209.06880783g/mol
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 76.2Ų

Additional information on ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate

Ethyl 2,4-Dioxo-4-(1H-Pyrrol-3-Yl)Butanoate: A Comprehensive Overview

Ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate, with the CAS number 2764022-29-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrole ring fused with a diketone moiety, making it a valuable molecule for various applications in drug discovery and chemical synthesis.

The pyrrole ring in ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate contributes to its aromatic stability and potential biological activity. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The diketone group further enhances the compound's reactivity, making it a versatile building block in organic synthesis.

One of the most promising applications of ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate lies in its potential as a lead compound for drug development. Researchers have explored its ability to inhibit specific enzymes involved in disease pathways, such as kinases and proteases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a key enzyme associated with neurodegenerative diseases.

In addition to its pharmacological applications, ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate has shown potential in agricultural chemistry. Its ability to act as a growth regulator for plants has been investigated in recent agricultural studies. The compound's interaction with plant hormones suggests that it could be used to enhance crop yields or develop stress-resistant varieties.

The synthesis of ethyl 2,4-dioxo-4-(1H-pyrrol-3-yl)butanoate involves a series of well-established organic reactions, including condensation and cyclization processes. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing the environmental impact of its production.

From an analytical standpoint, ethyl 2,4-dioxo-4-(1H-pyrrol-3-Yl)butanoate has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have provided insights into its molecular structure and stability under various conditions.

In conclusion, ethyl 2,4-dioxo-4-(1H-pyrrol-Yl)butanoate is a multifaceted compound with applications spanning drug discovery, agricultural chemistry, and organic synthesis. Its unique structure and reactivity make it a valuable tool for researchers seeking innovative solutions in these fields.